Cas no 2034306-59-5 (3-(thiophen-2-yl)-1-(thiophen-2-yl)(thiophen-3-yl)methylurea)

• Product Name: 3-(thiophen-2-yl)-1-(thiophen-2-yl)(thiophen-3-yl)methylurea
• CAS No: 2034306-59-5
• MF: C₁₄H₁₂N₂OS₃
• MW: 320.452878952026
• CID: 5885266
• PubChem ID: 119104265
• Update Time: 2025-09-20

3-(thiophen-2-yl)-1-(thiophen-2-yl)(thiophen-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-2-yl)-1-(thiophen-2-yl)(thiophen-3-yl)methylurea
• AKOS026697512
• 1-(thiophen-2-yl)-3-(thiophen-2-yl(thiophen-3-yl)methyl)urea
• 2034306-59-5
• F6556-9029
• 3-(thiophen-2-yl)-1-[(thiophen-2-yl)(thiophen-3-yl)methyl]urea
• 1-thiophen-2-yl-3-[thiophen-2-yl(thiophen-3-yl)methyl]urea

• Inchi： 1S/C14H12N2OS3/c17-14(15-12-4-2-7-20-12)16-13(10-5-8-18-9-10)11-3-1-6-19-11/h1-9,13H,(H2,15,16,17)
• InChI Key： DJTXXRIHWRHBFN-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CSC=C1)NC(NC1=CC=CS1)=O

Computed Properties

• Exact Mass: 320.01117653g/mol
• Monoisotopic Mass: 320.01117653g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 126Ų

Additional information on 3-(thiophen-2-yl)-1-(thiophen-2-yl)(thiophen-3-yl)methylurea

Professional Introduction to Compound with CAS No. 2034306-59-5 and Product Name: 3-(thiophen-2-yl)-1-(thiophen-2-yl)(thiophen-3-yl)methylurea

The compound with the CAS number 2034306-59-5 and the product name 3-(thiophen-2-yl)-1-(thiophen-2-yl)(thiophen-3-yl)methylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates multiple thiophene rings, which are known for their diverse pharmacological properties and biological activities.

In recent years, the exploration of heterocyclic compounds, particularly those containing thiophene moieties, has been a focal point in the pharmaceutical industry. Thiophenes and their derivatives are widely recognized for their role in the development of various therapeutic agents, including antiviral, anticancer, and anti-inflammatory drugs. The presence of multiple thiophene rings in 3-(thiophen-2-yl)-1-(thiophen-2-yl)(thiophen-3-yl)methylurea suggests that it may exhibit a broad spectrum of biological activities, making it a promising candidate for further investigation.

The compound's molecular formula and structural arrangement contribute to its unique chemical properties. The urea functional group in the molecule is known to enhance binding affinity and interact with biological targets effectively. This feature is particularly relevant in drug design, where the optimization of binding interactions is crucial for achieving high efficacy and selectivity. The combination of thiophene rings with the urea moiety in 3-(thiophen-2-yl)-1-(thiophen-2-yl)(thiophen-3-yl)methylurea may lead to novel pharmacological effects that have not been observed with simpler thiophene derivatives.

Recent studies have demonstrated that thiophene-based compounds can modulate various biological pathways by interacting with specific enzymes and receptors. For instance, some thiophene derivatives have shown promise in inhibiting kinases, which are key targets in cancer therapy. The structural complexity of 3-(thiophen-2-yl)-1-(thiophen-2-yl)(thiophen-3-yl)methylurea suggests that it may possess similar inhibitory properties, potentially making it useful in the development of kinase inhibitors or other targeted therapies.

The synthesis of this compound involves sophisticated organic chemistry techniques, including multi-step reactions and careful functional group transformations. The use of advanced synthetic methodologies ensures high purity and yield, which are essential for pharmaceutical applications. The ability to produce this compound in scalable quantities would be critical for its transition from laboratory research to clinical trials.

In addition to its potential therapeutic applications, 3-(thiophen-2-yl)-1-(thiophen-2-yl)(thiophen-3-yl)methylurea may also find utility in other areas of chemical biology. For example, it could serve as a scaffold for designing new molecules with enhanced bioavailability or improved metabolic stability. The versatility of thiophene derivatives makes them valuable tools in drug discovery, offering opportunities to develop innovative treatments for various diseases.

The growing interest in thiophene-based compounds is also driven by their environmental sustainability. Thiophenes are naturally occurring heterocycles found in many plants and microorganisms, suggesting that they are biologically compatible and less likely to cause adverse environmental effects. This aligns with the broader trend toward green chemistry and sustainable drug development practices.

As research continues to uncover new applications for 3-(thiophen-2-yl)-1-(thiophen-2-yli)(thiophen-yli)methylurea, its significance in pharmaceutical chemistry is likely to increase. Collaborative efforts between academic researchers and industry scientists will be essential to fully explore its potential and translate these findings into tangible therapeutic benefits. The compound's unique structural features and promising biological activities make it a compelling subject for further study.

In conclusion, 3-(thiophen-yli)-1-(yli)(yli)methylurea (CAS No. 2034306-x9-x5) represents a significant contribution to the field of pharmaceutical chemistry. Its complex molecular structure, derived from multiple thiophene rings and a urea functional group, positions it as a versatile tool for drug discovery and development. As research progresses, this compound is expected to play a crucial role in advancing therapeutic strategies across various medical disciplines.